2-chloro-N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-chloro-N-[(4-hydroxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H11ClN2O2S/c15-12-4-2-1-3-11(12)13(19)17-14(20)16-9-5-7-10(18)8-6-9/h1-8,18H,(H2,16,17,19,20)
• InChI Key: FZXGBJCWOYZXFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)O)Cl
• Molecular Formula: C14H11ClN2O2S
• Molecular Weight: 306.8 g/mol
• Solubility: 20.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-chloro-N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the development of various diseases. The compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. The compound has also been shown to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide in lab experiments is its potential as a tool for the development of new drugs. The compound has been shown to have therapeutic effects in various disease models, making it a promising candidate for drug development. However, the compound has some limitations, including its toxicity and potential side effects, which need to be carefully considered in any research study.

Future Directions

There are several future directions for the research on 2-chloro-N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide. One potential direction is the development of new drugs based on the compound's structure and mechanism of action. Another direction is the investigation of the compound's potential use as a diagnostic tool in medical imaging. Further research is also needed to fully understand the compound's mechanism of action and its potential side effects.
Conclusion:
This compound is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in drug development, medical imaging, and disease treatment make it an important compound for future research. However, further studies are needed to fully understand the compound's mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 2-chloro-N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide involves the reaction of 4-hydroxybenzene-1-carbothioamide with 2-chlorobenzoyl chloride in the presence of a base. The reaction is carried out under reflux conditions, and the product is purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-chloro-N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been used as a tool in the development of new drugs for the treatment of various diseases, including cancer, diabetes, and inflammation. The compound has also been investigated for its potential use as a diagnostic tool in medical imaging.